Cas no 3096-65-9 (Benzoic acid,2-(hydroxyamino)-5-methyl-)
3096-65-9 structure
Product Name:Benzoic acid,2-(hydroxyamino)-5-methyl-
CAS No:3096-65-9
MF:C8H9NO3
MW:167.161962270737
CID:294798
Update Time:2024-01-27
Benzoic acid,2-(hydroxyamino)-5-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,2-(hydroxyamino)-5-methyl-
- m-Toluicacid, 6-(hydroxyamino)- (7CI,8CI)
- 2-(Hydroxyamino)-5-methylbenzoic acid
- m-Toluic acid, 6-(hydroxyamino)- (7CI,8CI)
- Benzoic acid, 2-(hydroxyamino)-5-methyl-
-
- Inchi: 1S/C8H9NO3/c1-5-2-3-7(9-12)6(4-5)8(10)11/h2-4,9,12H,1H3,(H,10,11)
- InChI Key: LZBYXBCHOYBNNA-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(C)=CC=C1NO
Computed Properties
- Exact Mass: 167.05827
- Monoisotopic Mass: 167.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 69.6A^2
Experimental Properties
- Density: 1.408±0.06 g/cm3(Predicted)
- Boiling Point: 352.4±52.0 °C(Predicted)
- PSA: 69.56
- pka: 3.86±0.36(Predicted)
Benzoic acid,2-(hydroxyamino)-5-methyl- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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